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Compound of Interest

Compound Name: Nonyl chloroformate

cat. No.: B1268172

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonyl chloroformate (CAS No: 57045-82-6) is a chemical intermediate belonging to the
chloroformate ester family.[1] These compounds are characterized by a carbonyl group bonded
to both a chlorine atom and an alkoxy group. The high reactivity of the acyl chloride moiety
makes nonyl chloroformate a versatile reagent in organic synthesis, particularly for the
introduction of a nonyloxycarbony! protecting group or as a linker in more complex molecules.
This guide provides a comprehensive overview of its chemical and physical properties,
applications in synthesis, and essential safety information.

Core Properties and Specifications

Nonyl chloroformate is a colorless to almost colorless liquid under standard conditions.[2] Its
key properties are summarized below for easy reference.
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Property Value Source(s)
Molecular Formula C10H19CIO2 [3114]
Molecular Weight 206.71 g/mol [1][3]
CAS Number 57045-82-6 [1][3]
Physical State Liquid (at 20°C) [2]
Appearance CoIorIe-ss t.o Almost Colorless 2]
Clear Liquid

Purity >95.0% [2]
Density / Specific Gravity 0.97 g/cm3 (at 20°C) [2][5]
Flash Point 80 °C [2]
Refractive Index 1.43 [2]

Room Temperature
Storage Temperature [2]
(Recommended <15°C)

Moisture Sensitivity Yes [2]

Synthesis and Reactivity

Chloroformates are generally synthesized by the reaction of an alcohol with phosgene or a
phosgene equivalent like triphosgene.[6][7] A modern, safer approach involves the photo-on-
demand synthesis from the corresponding alcohol in a chloroform solution, which serves as
both the solvent and reagent, avoiding the need for highly toxic phosgene gas.[6]

The primary reactivity of nonyl chloroformate is centered on the electrophilic carbonyl carbon.
It readily reacts with nucleophiles, such as amines, to form carbamates. This reaction is
fundamental in peptide synthesis and for installing protecting groups on amines.

General Reaction: Carbamate Formation

The reaction of nonyl chloroformate with a primary or secondary amine yields a nonyl
carbamate, a stable derivative often used to protect the amine functionality during multi-step
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syntheses. This reaction typically proceeds in the presence of a non-nucleophilic base to
scavenge the HCI byproduct.[8][9]

Nonyl Chloroformate Primary/Secondary Amine Base
(CoH190(CO)CI) (R2NH) (e.g., Pyridine, EtsN)

Scavenges

A4 \ 4

Nonyl Carbamate
(CoH190(CO)NR?2)

HCI

Click to download full resolution via product page

Caption: Reaction of nonyl chloroformate with an amine to form a carbamate.

Experimental Protocol: Synthesis of a Nonyl
Carbamate

This protocol is a general guideline for the N-acylation of an amine using nonyl
chloroformate, adapted from standard Schotten-Baumann reaction conditions.[10]

Materials:

e Primary or secondary amine (1.0 equivalent)

e Nonyl chloroformate (1.1 equivalents)

e Anhydrous dichloromethane (DCM) or other suitable aprotic solvent
o Tertiary amine base (e.g., triethylamine or DIEA, 1.2 equivalents)

o Water

e Saturated sodium bicarbonate solution
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e Brine

e Anhydrous sodium sulfate or magnesium sulfate

Procedure:

o Dissolve the amine (1.0 equiv.) and the base (1.2 equiv.) in anhydrous DCM in a round-
bottom flask under an inert atmosphere (e.g., nitrogen or argon).

o Cool the stirring solution to 0 °C using an ice bath.

e Add nonyl chloroformate (1.1 equiv.) dropwise to the cooled solution.

o Allow the reaction mixture to warm to room temperature and stir for 8-16 hours.

o Monitor the reaction progress using an appropriate technique (e.g., TLC or LC-MS).

» Upon completion, quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

o Combine the organic layers and wash sequentially with saturated sodium bicarbonate
solution and brine.

» Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure to yield the crude product.

» Purify the crude product by a suitable method, such as column chromatography or
recrystallization.
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Caption: Workflow for the synthesis of a nonyl carbamate.
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Applications in Drug Development

Chloroformates, as a class, are crucial intermediates in the pharmaceutical industry.[11] They
are used as building blocks for synthesizing complex active pharmaceutical ingredients (APIs).
For example, other alkyl chloroformates like pentyl chloroformate are used in the synthesis of
the chemotherapeutic agent Capecitabine and the anticoagulant Dabigatran etexilate.[11] By
analogy, nonyl chloroformate serves as a key reagent for introducing the nonyloxycarbonyl
group, which can be used to:

e Protect Amines: The resulting carbamate is stable under many reaction conditions, making it
an effective protecting group for primary and secondary amines in multi-step syntheses.[9]

* Modify Physicochemical Properties: The long alkyl chain of the nonyl group can significantly
increase the lipophilicity of a molecule, which can be strategically used to modulate
properties like solubility, membrane permeability, and pharmacokinetic profiles of drug
candidates.

e Form Prodrugs: The carbamate linkage can be employed to create prodrugs of amine-
containing compounds, potentially improving their bioavailability or targeting.[9]

Safety and Handling

Nonyl chloroformate is a hazardous substance and must be handled with extreme care in a
well-ventilated fume hood by trained personnel.[2]

e Hazard Statements: Fatal if swallowed, in contact with skin, or if inhaled (H300 + H310 +
H330).[2] Causes severe skin burns and eye damage (H314).[12][13] May be corrosive to
metals (H290).[12][13] It is also a combustible liquid.[2]

o Precautionary Measures: Wear appropriate personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles, a face shield, and a lab coat.[14] Use only in a
well-ventilated area or with respiratory protection. Keep away from heat and open flames.[2]
Store in a corrosive-resistant container under an inert atmosphere, as it is moisture-
sensitive.[2]

o First Aid: In case of contact with skin or eyes, rinse immediately and copiously with water for
several minutes and seek immediate medical attention.[14] If inhaled, move the person to
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fresh air and call a poison center or doctor immediately. If swallowed, rinse mouth but do
NOT induce vomiting; seek immediate medical attention.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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